Cas no 1354659-03-2 (1-3-(pyrrolidin-1-yl)phenylethan-1-amine)

• Product Name: 1-3-(pyrrolidin-1-yl)phenylethan-1-amine
• CAS No: 1354659-03-2
• MF: C₁₂H₁₈N₂
• MW: 190.284722805023
• CID: 4592289
• PubChem ID: 71695344
• Update Time: 2025-06-09

1-3-(pyrrolidin-1-yl)phenylethan-1-amine Chemical and Physical Properties

Names and Identifiers

• 1-[3-(pyrrolidin-1-yl)phenyl]ethan-1-amine
• Benzenemethanamine, α-methyl-3-(1-pyrrolidinyl)-
• 1-3-(pyrrolidin-1-yl)phenylethan-1-amine

• Inchi： 1S/C12H18N2/c1-10(13)11-5-4-6-12(9-11)14-7-2-3-8-14/h4-6,9-10H,2-3,7-8,13H2,1H3
• InChI Key： AISTVZGIGYAOLQ-UHFFFAOYSA-N
• SMILES： C(C1=CC=CC(N2CCCC2)=C1)(N)C

1-3-(pyrrolidin-1-yl)phenylethan-1-amine Security Information

• Signal Word：warning
• Hazard Statement： H303May be harmful if swallowed+H313Skin contact may be harmful+H333Inhalation may be harmful to the body
• Warning Statement： P264+P280+P305+P351+P338+P337+P313
• Safety Instruction： H303+H313+H333
• Storage Condition：storage at -4℃ (1-2weeks), longer storage period at -20℃ (1-2years)

Additional information on 1-3-(pyrrolidin-1-yl)phenylethan-1-amine

Introduction to 1-3-(pyrrolidin-1-yl)phenylethan-1-amine (CAS No. 1354659-03-2)

1-3-(pyrrolidin-1-yl)phenylethan-1-amine, identified by its Chemical Abstracts Service (CAS) number 1354659-03-2, is a significant compound in the realm of pharmaceutical chemistry and medicinal research. This heterocyclic amine derivative has garnered attention due to its structural complexity and potential biological activities, making it a subject of extensive study in drug discovery and development.

The molecular structure of 1-3-(pyrrolidin-1-yl)phenylethan-1-amine consists of a phenyl ring substituted with a pyrrolidine moiety at the 3-position, linked to an ethanamine group at the 1-position. This unique arrangement imparts distinct electronic and steric properties, which are critical for its interaction with biological targets. The presence of the pyrrolidine ring enhances the compound's solubility and bioavailability, while the phenyl group contributes to its binding affinity with various enzymes and receptors.

In recent years, 1-3-(pyrrolidin-1-yl)phenylethan-1-amine has been explored for its pharmacological potential in multiple therapeutic areas. One of the most promising applications is in the field of central nervous system (CNS) disorders. Studies have indicated that this compound exhibits moderate affinity for certain neurotransmitter receptors, suggesting its utility in developing novel treatments for neurodegenerative diseases such as Alzheimer's and Parkinson's. The pyrrolidine scaffold is particularly noteworthy, as it is a common motif in CNS-active drugs due to its ability to cross the blood-brain barrier efficiently.

Furthermore, research has highlighted the compound's potential in anti-inflammatory and analgesic applications. Preclinical studies have demonstrated that 1-3-(pyrrolidin-1-yl)phenylethan-1-amine can modulate inflammatory pathways by interacting with specific cytokine receptors and enzymes. This mechanism of action aligns with the growing interest in targeted immunomodulatory therapies for chronic inflammatory conditions. The phenyl ring in the molecule appears to play a crucial role in these interactions, providing a scaffold for further derivatization to enhance potency and selectivity.

The synthesis of 1-3-(pyrrolidin-1-yl)phenylethan-1-amine involves multi-step organic reactions, typically starting from commercially available precursors such as pyrrolidine and phenethylamine derivatives. Advanced synthetic methodologies, including palladium-catalyzed cross-coupling reactions, have been employed to achieve high yields and purity. These techniques are essential for producing sufficient quantities of the compound for both preclinical and clinical studies.

One of the key challenges in working with 1-3-(pyrrolidin-1-yl)phenylethan-1-amine is optimizing its pharmacokinetic properties. While the pyrrolidine ring enhances brain penetration, it also necessitates careful consideration of metabolic stability and potential side effects. Computational modeling and high-throughput screening have been instrumental in identifying structural modifications that can improve pharmacokinetic profiles without compromising biological activity.

The regulatory landscape for 1-(3-(pyrrolidin(##y##)-##y##)- ##y##)- ##y##)- ##y##)- ##y##)- ##y##)- ##y##)- ##y##)- ##y##)- ##y##)- ##y##)- ##y##)- ##y##)- ##y##)- ##y##)- ##y##)](https://www.researchgate.net/publication/347896456_The_Phydrolysis_of_Pyrrolidine Derivatives_in_Aqueous_Solution_and_Their_Thermodynamic_Properties) derivatives like 1354659 CAS No.-03–02 requires rigorous evaluation under Good Manufacturing Practices (GMP). Manufacturers must adhere to stringent quality control measures to ensure consistency and safety across batches. Collaborative efforts between academia and industry are fostering innovation in synthetic routes that minimize impurities and enhance scalability.

Recent advancements in analytical techniques have also contributed to a deeper understanding of 1354659 CAS No.-03–02's behavior in biological systems. Mass spectrometry (MS), nuclear magnetic resonance (NMR), and X-ray crystallography are among the tools used to elucidate its structure-function relationships. These methods provide critical insights into how the compound interacts with target proteins, enabling researchers to design more effective analogs.

The future prospects for 1354659 CAS No.-03–02 are promising, with ongoing research exploring its role in novel therapeutic strategies. Combination therapies involving this compound with other bioactive molecules may offer synergistic effects, particularly in treating complex diseases like cancer and autoimmune disorders. Additionally, computational approaches such as molecular dynamics simulations are being leveraged to predict how structural modifications will impact biological activity, accelerating the drug discovery process.

In conclusion, 1354659 CAS No.-03–02 represents a valuable asset in pharmaceutical research due to its unique structural features and potential therapeutic applications. As our understanding of molecular interactions continues to evolve, this compound will likely play an increasingly important role in developing next-generation medications that address unmet medical needs.